4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C15H12ClN5/c16-10-7-5-9(6-8-10)13-19-14(17)20-15-18-11-3-1-2-4-12(11)21(13)15/h1-8,13H,(H3,17,18,19,20)
• InChI Key: FLPFDJSSMKHRMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(N=C(N3)N)C4=CC=C(C=C4)Cl
• Molecular Formula: C15H12ClN5
• DSSTOX Substance ID: DTXSID10420876
• Molecular Weight: 297.74 g/mol
• CAS RN: 306288-55-1

Description

4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine, commonly referred to as 4-CPBT, is a novel compound with a wide range of potential applications in scientific research. It has been used in various areas of research, including medicinal chemistry, biochemistry, and pharmacology. 4-CPBT has been found to possess a wide range of biochemical and physiological effects, and it has been used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of novel 2-amino-4-aryl-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazoles has been described, providing insights into their crystal structure determination and antiproliferative activity against human cancer cell lines. The study highlights the potential tautomeric forms and hydrogen bonding in forming dimers and 2D chains, indicating the structural complexity and versatility of these compounds (Hranjec, Pavlović, & Karminski-Zamola, 2012).

Antiproliferative and Antitumor Activities

• Research on [1,2,4]triazino[4,5-a]benzimidazole derivatives has shown significant antitumor activity, particularly against human breast adenocarcinoma cell lines (MCF7), with specific compounds demonstrating potent effects. This suggests the therapeutic potential of these compounds in cancer treatment (El-Nassan, 2012).

Antimicrobial Activities

• Some derivatives, including those incorporating triazole and benzimidazole frameworks, have exhibited antimicrobial activities against various microorganisms. This underscores their potential as a foundation for developing new antimicrobial agents (Bektaş et al., 2007).

DNA Interactions

• Triazine–benzimidazole conjugates have been synthesized and characterized, with studies on their interactions with calf thymus DNA (ct-DNA) using spectroscopic, viscometric techniques, and molecular modelling. These interactions suggest applications in molecular biology and potential therapeutic uses (Singla, Luxami, & Paul, 2016).

Organic Electronics

• Bipolar molecules containing triphenylamine and benzimidazole moieties have been prepared for use in organic light-emitting diodes (OLEDs), highlighting the role of these compounds in developing electronic and photonic materials due to their excellent thermal stability and solution processability (Ge et al., 2008).

Mechanism of Action

Target of Action

The compound is a derivative of 1,2,4-triazine . 1,2,4-Triazines and its derivatives have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive, among others . .

Mode of Action

It’s known that 1,2,4-triazine derivatives can interact with various biological targets leading to a wide range of biological activities .

Biochemical Pathways

Given the broad spectrum of biological activities exhibited by 1,2,4-triazine derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the wide range of biological activities exhibited by 1,2,4-triazine derivatives, it can be inferred that the compound could potentially have diverse molecular and cellular effects .